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Compound of Interest

Compound Name: 2-Ethylhexyl laurate

Cat. No.: B038418 Get Quote

An analysis using Small-Angle Neutron Scattering (SANS) reveals significant insights into the

nanostructure of 2-Ethylhexyl laurate (2-EHL), a biodegradable bioester. This compound,

formed from 2-ethylhexyl alcohol and lauric acid, is utilized in cosmetics, personal care

products, and industrial applications as an emollient, solvent, and lubricant.[1][2][3] SANS

studies demonstrate that 2-EHL exhibits surfactant-like properties and can self-assemble,

which explains its effectiveness in various formulations.[4][5][6]

Application Notes
The SANS technique is particularly well-suited for studying the structure of organic molecules

like 2-EHL in solution. By utilizing mixtures of protiated (hydrogenous, H-2-EHL) and

deuterated (D-2-EHL) samples, researchers can generate contrast that allows for the detailed

characterization of molecular dimensions and interactions.[7][8][9]

Structural Characteristics of 2-Ethylhexyl Laurate

SANS analysis of bulk 2-EHL, using a polymer scattering framework, has determined key

structural parameters. These findings indicate that 2-EHL molecules are not simple,

unstructured liquids but possess a degree of organization.[4][7] In the presence of a solvent

like acetonitrile, 2-EHL molecules form self-assembled structures.[6][7][10] This aggregation

behavior is crucial for its function as a nonionic (co)surfactant, despite its low hydrophilic-

lipophilic balance value of 2.9.[4][6][7]
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The ability of 2-EHL to self-assemble and act as a surfactant is highly relevant for the

pharmaceutical industry. Esters are frequently used in drug formulations to create prodrugs,

which can improve the stability and absorption of active pharmaceutical ingredients (APIs).[11]

[12] The solvent properties of 2-EHL, informed by its nanostructure, make it a candidate for

dissolving and stabilizing APIs in various formulations.[3] Its emollient nature is also beneficial

for topical and transdermal drug delivery systems, where it can enhance the penetration of

active compounds through the skin.[3]

Quantitative Data Summary
The following table summarizes the key quantitative findings from SANS analysis of 2-
Ethylhexyl laurate.

Parameter Value Condition Reference

Radius of Gyration

(Rg)
6.5 Å Bulk 2-EHL [4][5][7][10]

Kuhn Length 11.2 Å Bulk 2-EHL [4][5][7][10]

Mean Aggregation

Number (Nagg)
3.5 ± 0.2

Dispersed in

acetonitrile
[6][7][10]

Experimental Protocols
Protocol 1: SANS Sample Preparation
Objective: To prepare mixtures of protiated and deuterated 2-Ethylhexyl laurate for SANS

analysis of its bulk structure.

Materials:

Protiated 2-Ethylhexyl laurate (H-2-EHL)

Deuterated 2-Ethylhexyl laurate (D-2-EHL)

Quartz sample cells (e.g., 1 mm path length)

Micropipettes
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Vortex mixer

Methodology:

Synthesize D-2-EHL via hydrothermal deuteration of commercial protiated samples.

Prepare a series of H-2-EHL and D-2-EHL mixtures with varying volume fractions.

Ensure thorough mixing of the isotopic blends using a vortex mixer.

Load the mixtures into quartz sample cells suitable for SANS measurements.

Prepare pure H-2-EHL and D-2-EHL samples to measure their background signals.[4]

Protocol 2: SANS Data Acquisition and Analysis
Objective: To acquire and analyze SANS data to determine the structural parameters of 2-EHL.

Equipment:

Small-Angle Neutron Scattering instrument

Sample environment control for temperature

Data analysis software (e.g., SasView or similar)

Methodology:

Data Acquisition:

Mount the prepared sample cells in the SANS instrument.

Acquire scattering data over a suitable Q-range (momentum transfer range) to capture the

features of interest.

Measure the scattering from the empty sample cell, the solvent (if applicable), and a

standard for absolute intensity calibration.[13][14]

Data Reduction:
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Correct the raw data for background scattering from the sample cell and solvent.

Normalize the data to absolute scale using the standard measurement.[13]

Data Analysis:

For bulk 2-EHL, fit the scattering data using a polymer scattering framework to extract the

radius of gyration (Rg) and Kuhn length.[5][7]

For 2-EHL in solution, use appropriate form factor models (e.g., for spheres or cylinders)

to determine the aggregation number and dimensions of the self-assembled structures.[5]

[15]
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Caption: Workflow for SANS analysis of 2-Ethylhexyl laurate.
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Caption: Self-assembly of 2-EHL molecules in a solvent.
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Caption: Role of SANS data in pharmaceutical formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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